3-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine

• IUPAC Name: 3-[(4-fluorosulfonyloxyphenyl)methyl]pyridine
• InChI: InChI=1S/C12H10FNO3S/c13-18(15,16)17-12-5-3-10(4-6-12)8-11-2-1-7-14-9-11/h1-7,9H,8H2
• InChI Key: BBVQSHCMJAHETR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC2=CC=C(C=C2)OS(=O)(=O)F
• Molecular Formula: C12H10FNO3S
• Molecular Weight: 267.28 g/mol

Description

“3-[(4-Fluorosulfonyloxyphenyl)methyl]pyridine” is a complex organic compound containing a pyridine ring, a phenyl ring, a fluorosulfonyloxy group, and a methyl group. Pyridine is a basic heterocyclic organic compound, similar to benzene, and it has one nitrogen atom in the ring. The phenyl group is a functional group that consists of six carbon atoms bonded in a hexagonal planar ring. The fluorosulfonyloxy group contains a sulfur atom bonded to an oxygen and a fluorine atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps and would depend on the starting materials. Pyridine derivatives can be synthesized through various methods, including the reaction of acrolein with ammonia. Fluorosulfonyloxy groups can be introduced through reactions with appropriate sulfonyl fluoride reagents.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have regions of aromaticity (in the pyridine and phenyl rings), polarity (due to the fluorosulfonyloxy group), and it might exhibit resonance.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. Pyridines can undergo electrophilic and nucleophilic substitution reactions. The fluorosulfonyloxy group might make the compound more reactive due to the presence of the highly electronegative fluorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its melting and boiling points, solubility in various solvents, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action would depend on the application of the compound. If it’s used as a drug, it would interact with biological molecules in the body to exert its effects. If it’s used in a chemical reaction, its mechanism of action would involve the breaking and forming of chemical bonds.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions. For specific compounds, Material Safety Data Sheets (MSDS) provide information on handling, storage, and hazards.